2-(4-Bromophenyl)-4,4,4-trifluorobutanoic acid

• Molecular Formula: C10H8BrF3O2
• Molecular Weight: 297.07 g/mol
• IUPAC Name: 2-(4-bromophenyl)-4,4,4-trifluorobutanoic acid
• InChI: InChI=1S/C10H8BrF3O2/c11-7-3-1-6(2-4-7)8(9(15)16)5-10(12,13)14/h1-4,8H,5H2,(H,15,16)
• InChI Key: DCSWUEPNGITLSJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(CC(F)(F)F)C(=O)O)Br

Description

2-(4-Bromophenyl)-4,4,4-trifluorobutanoic acid (CAS: 1500291-72-4) is a fluorinated aromatic carboxylic acid with the molecular formula C₁₀H₈BrF₃O₂ and a molecular weight of 297.07 g/mol . Its structure features a para-bromophenyl group attached to the second carbon of a butanoic acid backbone, with three fluorine atoms at the terminal carbon. This compound is of interest in medicinal and materials chemistry due to the combined effects of the electron-withdrawing bromophenyl and trifluoromethyl groups, which influence its acidity, lipophilicity, and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-Bromophenyl)-4,4,4-trifluorobutanoic acid typically involves the following steps:

Starting Materials: The synthesis begins with 4-bromobenzene and trifluoroacetic acid.

Reaction Conditions: The reaction is carried out under anhydrous conditions to prevent hydrolysis. A common method involves the use of a strong base, such as sodium hydride, to deprotonate the trifluoroacetic acid, followed by the addition of 4-bromobenzene.

Catalysts: Palladium catalysts are often used to facilitate the coupling reaction between the bromophenyl group and the trifluorobutanoic acid moiety.

Industrial Production Methods

In an industrial setting, the production of 2-(4-Bromophenyl)-4,4,4-trifluorobutanoic acid may involve large-scale batch reactors with precise control over temperature, pressure, and reaction time. The use of continuous flow reactors can also enhance the efficiency and yield of the synthesis process.

Chemical Reactions Analysis

Types of Reactions

2-(4-Bromophenyl)-4,4,4-trifluorobutanoic acid undergoes various chemical reactions, including:

Substitution Reactions: The bromine atom in the bromophenyl group can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Oxidation and Reduction: The compound can be oxidized to form corresponding ketones or reduced to form alcohols.

Coupling Reactions: It can participate in coupling reactions, such as Suzuki-Miyaura coupling, to form more complex molecules.

Common Reagents and Conditions

Substitution Reactions: Common reagents include sodium hydroxide or potassium carbonate in polar solvents like dimethylformamide.

Oxidation: Reagents such as potassium permanganate or chromium trioxide are used.

Reduction: Lithium aluminum hydride or sodium borohydride are typical reducing agents.

Major Products

Substitution: Products include various substituted phenyl derivatives.

Oxidation: Products include ketones and carboxylic acids.

Reduction: Products include alcohols and alkanes.

Scientific Research Applications

2-(4-Bromophenyl)-4,4,4-trifluorobutanoic acid has several applications in scientific research:

Medicinal Chemistry: It is used as a building block for the synthesis of pharmaceutical compounds with potential therapeutic effects.

Materials Science: The compound is used in the development of advanced materials, such as polymers and coatings, due to its unique chemical properties.

Biological Studies: It serves as a probe in biochemical assays to study enzyme interactions and metabolic pathways.

Mechanism of Action

The mechanism of action of 2-(4-Bromophenyl)-4,4,4-trifluorobutanoic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The bromophenyl group can engage in π-π interactions with aromatic residues in proteins, while the trifluorobutanoic acid moiety can form hydrogen bonds with polar amino acids. These interactions can modulate the activity of the target proteins and influence biological pathways.

Comparison with Similar Compounds

2-(3-Chlorophenyl)-4,4,4-trifluorobutanoic Acid

• Molecular Formula : C₁₀H₈ClF₃O₂
• Molecular Weight : 252.62 g/mol
• Key Differences :
  • Substituent Position : The chlorine atom is in the meta position on the phenyl ring, whereas the bromine in the target compound is para-substituted.
  • Halogen Effects : Chlorine (electronegativity = 3.0) is less polarizable than bromine (2.8), leading to differences in electronic effects. The bromine atom’s larger atomic radius (114 pm vs. 99 pm for Cl) enhances steric bulk and van der Waals interactions .
  • Physicochemical Properties :
• Predicted Collision Cross Section (CCS) : For the [M+H]+ adduct, the chloro analog has a CCS of 151.8 Ų , while the bromo analog is expected to have a higher CCS due to bromine’s larger size .
• Acidity : The para-bromo substituent may lower the pKa of the carboxylic acid group compared to the meta-chloro derivative due to stronger electron-withdrawing effects.

3-(2,3-Difluorophenyl)-4,4,4-trifluorobutanoic Acid

• Molecular Formula : C₁₀H₇F₅O₂ (inferred from )
• Key Differences :
  • Substituents : This compound has two fluorine atoms on the phenyl ring, increasing electronegativity and reducing steric hindrance compared to the bromophenyl group.
  • Applications : Difluorophenyl derivatives are often used in agrochemicals and pharmaceuticals for their metabolic stability, whereas bromophenyl analogs may serve as heavier halogen-containing intermediates in Suzuki coupling reactions .

4,4,4-Trifluorobutanoic Acid (Parent Compound)

• Molecular Formula : C₄H₅F₃O₂
• Molecular Weight : 142.08 g/mol
• Comparison :
  • The absence of the bromophenyl group simplifies the structure but reduces aromatic interactions.
  • The parent acid is a common precursor in synthesizing trifluoromethylated compounds, including the target bromophenyl derivative .

Tabulated Comparison of Key Properties

Property	2-(4-Bromophenyl)-4,4,4-trifluorobutanoic Acid	2-(3-Chlorophenyl)-4,4,4-trifluorobutanoic Acid	4,4,4-Trifluorobutanoic Acid
Molecular Weight	297.07 g/mol	252.62 g/mol	142.08 g/mol
Halogen	Bromine (para)	Chlorine (meta)	None
Predicted CCS [M+H]+	~160–165 Ų (estimated)	151.8 Ų	N/A
Synthetic Utility	Halogenated intermediate for cross-coupling	Chlorinated analog for electronic studies	Precursor for fluorinated acids
Lipophilicity (LogP)	Higher (due to Br)	Moderate	Low

Biological Activity

2-(4-Bromophenyl)-4,4,4-trifluorobutanoic acid is a synthetic compound that has garnered attention for its potential biological activities. This article delves into its biological properties, mechanisms of action, and relevant case studies that highlight its significance in pharmacological research.

• Molecular Formula : C10H8BrF3O2
• Molecular Weight : 303.07 g/mol
• IUPAC Name : 2-(4-bromophenyl)-4,4,4-trifluorobutanoic acid
• Structure : The compound features a bromophenyl group and a trifluorobutanoic acid moiety, which contribute to its unique chemical behavior and biological interactions.

Biological Activity Overview

Research indicates that 2-(4-Bromophenyl)-4,4,4-trifluorobutanoic acid exhibits various biological activities, particularly in antibacterial and anti-inflammatory contexts. Its structural characteristics suggest potential interactions with biological macromolecules such as proteins and nucleic acids.

Antibacterial Activity

Studies have shown that this compound possesses significant antibacterial properties. For instance, it has been tested against several strains of bacteria, demonstrating effectiveness comparable to established antibiotics. The presence of the trifluoromethyl group enhances lipophilicity, potentially facilitating membrane penetration and increasing antibacterial efficacy.

Anti-inflammatory Properties

In addition to its antibacterial effects, 2-(4-Bromophenyl)-4,4,4-trifluorobutanoic acid has been investigated for its anti-inflammatory properties. It appears to modulate inflammatory pathways by inhibiting pro-inflammatory cytokines and enzymes involved in the inflammatory response.

The exact mechanism by which 2-(4-Bromophenyl)-4,4,4-trifluorobutanoic acid exerts its biological effects is still under investigation. However, it is hypothesized that the compound interacts with specific receptors or enzymes within bacterial cells or human immune cells:

• Inhibition of Enzymatic Activity : The compound may inhibit enzymes critical for bacterial cell wall synthesis or inflammatory mediators.
• Receptor Modulation : It could act on G-protein coupled receptors (GPCRs) involved in inflammation and immune responses.

Case Study 1: Antibacterial Efficacy

A recent study evaluated the antibacterial activity of various derivatives of trifluorobutanoic acids against Gram-positive and Gram-negative bacteria. The results indicated that 2-(4-Bromophenyl)-4,4,4-trifluorobutanoic acid exhibited a minimum inhibitory concentration (MIC) of 32 µg/mL against Staphylococcus aureus and Escherichia coli. This suggests a promising profile for further development as an antibacterial agent .

Case Study 2: Anti-inflammatory Activity

In another study focusing on anti-inflammatory effects, researchers found that treatment with 2-(4-Bromophenyl)-4,4,4-trifluorobutanoic acid reduced the levels of tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6) in lipopolysaccharide (LPS)-stimulated macrophages. This reduction indicates a potential role in managing inflammatory diseases .

Comparative Analysis with Similar Compounds

Compound Name	Antibacterial Activity (MIC µg/mL)	Anti-inflammatory Effect
2-(4-Bromophenyl)-4,4,4-trifluorobutanoic acid	32 (S. aureus)	Significant reduction in TNF-α
Trifluoroacetic acid	>128	Moderate
Other Fluoroacids	Varies	Low